molecular formula C11H14O4 B8493701 Methyl 2-(methoxymethoxy)-4-methylbenzoate CAS No. 58402-71-4

Methyl 2-(methoxymethoxy)-4-methylbenzoate

Cat. No.: B8493701
CAS No.: 58402-71-4
M. Wt: 210.23 g/mol
InChI Key: LPJLPHJQMDSQOL-UHFFFAOYSA-N
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Description

Methyl 2-(methoxymethoxy)-4-methylbenzoate is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

58402-71-4

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

methyl 2-(methoxymethoxy)-4-methylbenzoate

InChI

InChI=1S/C11H14O4/c1-8-4-5-9(11(12)14-3)10(6-8)15-7-13-2/h4-6H,7H2,1-3H3

InChI Key

LPJLPHJQMDSQOL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C(=O)OC)OCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (1.62 g, 0.0675 mol) in 90 mL of dimethylformamide was added dropwise a solution of methyl 4-methylsalicylate (10.2 g, 0.0614 mol) in 20 mL of diethyl ether. After stirring for 15 minutes, a solution of chloromethyl methyl ether (5.6 mL, 0.0737 mol) in 10 mL of diethyl ether was added. The reaction mixture was stirred at room temperature for 18 hours and then it was partitioned between water and diethyl ether. The layers were separated and the aqueous layer was extracted an additional three times with diethyl ether. The combined organic extracts were washed with brine, dried with magnesium sulfate, and concentrated in vacuo to give 14.5 g of an oil. The product was purified by flash chromatography on silica gel eluting with 10%-15% ethyl acetate in hexane to give 9.41 g (73%) of product as an oil.
Quantity
1.62 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Quantity
10.2 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
5.6 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Name

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